Cas no 118143-27-4 (Cholestan-3-ol,3-(trifluoromethyl)-, (5a)- (9CI))
118143-27-4 structure
Product Name:Cholestan-3-ol,3-(trifluoromethyl)-, (5a)- (9CI)
CAS No:118143-27-4
MF:C28H47F3O
MW:456.667399644852
CID:131776
PubChem ID:75530425
Update Time:2025-04-19
Cholestan-3-ol,3-(trifluoromethyl)-, (5a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Cholestan-3-ol,3-(trifluoromethyl)-, (5a)- (9CI)
- 3-TRIFLUOROMETHYL-5A-CHOLESTAN-3-OL
- Cholestan-3-ol,3-(trifluoroMethyl)-,(5a)
- Cholestan-3-ol, 3-(trifluoroMethyl)-, (5a)-
- 118143-27-4
- (5S,8R,9S,10S,13R,17R)-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-3-(trifluoromethyl)hexadecahydro-1H-cyclopenta[a]phenanthren-3-ol
- AKOS017343039
- (5S,8R,9S,10S,13R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-3-(trifluoromethyl)-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-ol
- (5S,8R,9S,10S,13R,17R)-17-[(1R)-1,5-dimethylhexyl]-10,13-dimethyl-3-(trifluoromethyl)-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-ol
-
- Inchi: 1S/C28H47F3O/c1-18(2)7-6-8-19(3)22-11-12-23-21-10-9-20-17-27(32,28(29,30)31)16-15-25(20,4)24(21)13-14-26(22,23)5/h18-24,32H,6-17H2,1-5H3/t19-,20+,21+,22-,23?,24+,25+,26-,27?/m1/s1
- InChI Key: MMDZLOYYVBYGCO-QCEVEKBTSA-N
- SMILES: FC(C1(CC[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CCC21)O)(F)F
Computed Properties
- Exact Mass: 456.35800
- Monoisotopic Mass: 456.358
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 674
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
- XLogP3: 10.3
Experimental Properties
- PSA: 20.23000
- LogP: 8.40110
Cholestan-3-ol,3-(trifluoromethyl)-, (5a)- (9CI) Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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